Cas no 923688-06-6 (3-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea)

• Product Name: 3-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea
• CAS No: 923688-06-6
• MF: C₂₃H₁₈N₂O₄
• MW: 386.400025844574
• CID: 6420765
• PubChem ID: 18568750
• Update Time: 2025-05-25

3-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea
• 1-[2-(2-methoxyphenyl)-4-oxochromen-6-yl]-3-phenylurea
• Urea, N-[2-(2-methoxyphenyl)-4-oxo-4H-1-benzopyran-6-yl]-N'-phenyl-
• 3-[2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-phenylurea
• AKOS002292491
• 923688-06-6
• F2211-0166
• 1-(2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl)-3-phenylurea

• Inchi： 1S/C23H18N2O4/c1-28-20-10-6-5-9-17(20)22-14-19(26)18-13-16(11-12-21(18)29-22)25-23(27)24-15-7-3-2-4-8-15/h2-14H,1H3,(H2,24,25,27)
• InChI Key： CMQOOLXQBSEHHG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=C(C=CC1=2)NC(NC1C=CC=CC=1)=O)=O)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 386.12665706g/mol
• Monoisotopic Mass: 386.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 2'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 2'-O-methylated flavonoids

Additional information on 3-2-(2-methoxyphenyl)-4-oxo-4H-chromen-6-yl-1-phenylurea

3-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-Yl-1-Phenylurea: A Comprehensive Overview

3-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-Yl-1-Phenylurea, identified by the CAS Registry Number 923688-06-6, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of ureas, which are widely studied for their potential applications in drug development and therapeutic interventions. The molecule's unique structure, featuring a chromenone moiety and a methoxyphenyl group, contributes to its intriguing biological properties and makes it a subject of interest for researchers exploring novel therapeutic agents.

The synthesis of 3-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-Yl-1-Phenylurea involves a multi-step process that typically begins with the preparation of the chromenone derivative. This is followed by the introduction of the methoxyphenyl group and the subsequent coupling with a phenyl urea moiety. The precise control of reaction conditions, including temperature, pH, and catalyst selection, is crucial to achieving high yields and ensuring the stability of the final product. Recent advancements in synthetic methodologies have enabled researchers to optimize these steps, leading to more efficient and scalable production processes.

One of the most promising aspects of this compound is its demonstrated biological activity across various assays. Studies have shown that 3-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-Yl-1-Phenylurea exhibits potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, preliminary research suggests that this compound may possess antioxidant capabilities, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The structural versatility of this compound also lends itself to further functionalization and modification. Researchers are actively exploring the impact of substituent variations on its biological activity, with particular focus on enhancing its solubility, bioavailability, and selectivity for specific molecular targets. For instance, recent studies have investigated the incorporation of additional electron-withdrawing or donating groups to modulate its interaction with key proteins involved in inflammatory pathways.

In terms of applications, 3-2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-Yl-1-Phenylurea holds potential in both pharmaceutical and agrochemical sectors. Its anti-inflammatory properties make it a promising lead compound for drug development, while its antioxidant characteristics could find utility in agricultural applications such as crop protection and food preservation.

From an environmental standpoint, understanding the ecological impact of this compound is essential for its safe application. Recent studies have focused on assessing its biodegradability and potential toxicity to non-target organisms. These investigations are critical for ensuring that any commercial application aligns with environmental sustainability goals.

In conclusion, 3-(2-(2-Methoxyphenyl)-4-Oxo-chromen6Yl)-1-PHENYLUREA, CAS No: 923688066, represents a compelling area of research with diverse applications across multiple disciplines. Its unique structure, coupled with its promising biological activity profiles, positions it as a valuable asset in the quest for novel therapeutic agents and functional materials.